Cas no 1190309-69-3 (3-Bromo-1H-pyrrolo[2,3-b]pyridine-5-carbonitrile)

• Product Name: 3-Bromo-1H-pyrrolo[2,3-b]pyridine-5-carbonitrile
• CAS No: 1190309-69-3
• MF: C₈H₄BrN₃
• MW: 222.041460037231
• MDL: MFCD12962898
• CID: 3040943
• PubChem ID: 53412566
• Update Time: 2025-05-19

3-Bromo-1H-pyrrolo[2,3-b]pyridine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1H-pyrrolo[2,3-b]pyridine-5-carbonitrile
• 3-BroMo-5-Cyano-7-azaindole
• AK163290
• SB14500
• FCH1378791
• 1H-Pyrrolo[2,3-b]pyridine-5-carbonitrile, 3-bromo-
• DB-410757
• 1190309-69-3
• MFCD12962898
• SY097332
• CS-W020440
• DS-8039
• AKOS024462867
• P11550
• 3-Bromo-7-azaindole-5-carbonitrile

• MDL： MFCD12962898
• Inchi： 1S/C8H4BrN3/c9-7-4-12-8-6(7)1-5(2-10)3-11-8/h1,3-4H,(H,11,12)
• InChI Key： ZEGVAWKWFXUSRV-UHFFFAOYSA-N
• SMILES： BrC1=CNC2C1=CC(C#N)=CN=2

Computed Properties

• Exact Mass: 220.95886g/mol
• Monoisotopic Mass: 220.95886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.5
• XLogP3: 1.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 3-Bromo-1H-pyrrolo[2,3-b]pyridine-5-carbonitrile

Introduction to 3-Bromo-1H-pyrrolo[2,3-b]pyridine-5-carbonitrile (CAS No. 1190309-69-3)

3-Bromo-1H-pyrrolo[2,3-b]pyridine-5-carbonitrile is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its versatile structural framework and potential applications in drug discovery. This compound, identified by the CAS number 1190309-69-3, belongs to the pyrrolopyridine class, a scaffold that is widely recognized for its role in the development of bioactive molecules. The presence of both bromine and nitrile functional groups enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

The molecular structure of 3-Bromo-1H-pyrrolo[2,3-b]pyridine-5-carbonitrile consists of a fused ring system comprising a pyrrole ring and a pyridine ring, with a bromine substituent at the 3-position and a nitrile group at the 5-position. This unique arrangement provides multiple sites for chemical modification, enabling the synthesis of a wide array of derivatives with tailored biological activities. The compound's ability to serve as a building block for more complex molecules has made it particularly appealing to medicinal chemists seeking to develop novel therapeutic agents.

In recent years, there has been growing interest in pyrrolopyridine derivatives due to their demonstrated efficacy in various pharmacological contexts. For instance, studies have shown that compounds incorporating this motif exhibit properties relevant to central nervous system (CNS) disorders, including antipsychotic and antidepressant activities. The bromine atom in 3-Bromo-1H-pyrrolo[2,3-b]pyridine-5-carbonitrile serves as a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are commonly employed in the construction of biaryl structures found in many drugs.

The nitrile group at the 5-position of the molecule introduces additional reactivity, allowing for conversion into amides, carboxylic acids, or other functional groups through hydrolysis or reduction. This flexibility is particularly useful in medicinal chemistry, where precise control over molecular structure is essential for optimizing pharmacokinetic and pharmacodynamic properties. Researchers have leveraged these characteristics to design molecules with improved solubility, metabolic stability, and target binding affinity.

One of the most compelling aspects of 3-Bromo-1H-pyrrolo[2,3-b]pyridine-5-carbonitrile is its role as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are frequently implicated in diseases such as cancer. By modifying the pyrrolopyridine core with appropriate substituents, chemists can generate compounds that selectively inhibit specific kinases, thereby disrupting aberrant signaling networks. Several preclinical studies have highlighted the potential of this scaffold in developing targeted therapies for oncological applications.

The compound's suitability for drug development is further underscored by its compatibility with high-throughput screening (HTS) methodologies. Its well-defined structure and moderate solubility make it an ideal candidate for library synthesis and screening campaigns aimed at identifying lead compounds for further optimization. Additionally, advances in computational chemistry have enabled researchers to predict the binding modes of 3-Bromo-1H-pyrrolo[2,3-b]pyridine-5-carbonitrile analogs with target proteins, facilitating the rational design of more potent and selective inhibitors.

Recent publications have demonstrated the utility of 3-Bromo-1H-pyrrolo[2,3-b]pyridine-5-carbonitrile in the development of antiviral agents. The structural features of this compound allow it to interact with viral proteases and polymerases, inhibiting replication cycles. For example, derivatives bearing modifications at the 3- and 5-positions have shown promising activity against RNA viruses by mimicking natural substrates or disrupting enzymatic function. Such findings highlight the broad therapeutic potential of pyrrolopyridine-based molecules beyond their traditional role in oncology research.

The synthetic accessibility of 3-Bromo-1H-pyrrolo[2,3-b]pyridine-5-carbonitrile is another factor contributing to its popularity among synthetic chemists. While initial synthesis may require multi-step procedures involving cyclization and functional group transformations, established protocols have been developed that streamline production on scale. These methods often utilize commercially available starting materials, reducing costs and improving feasibility for industrial applications.

In conclusion,3-Bromo-1H-pyrrolo[2,3-b]pyridine-5-carbonitrile (CAS No. 1190309-69-3) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of reactivity features—bromine and nitrile substituents—makes it a valuable intermediate for constructing bioactive molecules targeting diverse diseases. As our understanding of molecular interactions continues to evolve through interdisciplinary approaches combining chemistry, biology, and computational science,this compound is poised to play an increasingly important role in the discovery and development of next-generation therapeutics.